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Compound of Interest

Compound Name:
Ethyl 2,4-dichloro-6-

methylnicotinate

Cat. No.: B1297710 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting point of Ethyl 2,4-dichloro-6-
methylnicotinate, a key intermediate in various synthetic pathways. The document outlines its

physicochemical data, a detailed experimental protocol for melting point determination, and a

representative synthetic workflow.

Physicochemical Data
Ethyl 2,4-dichloro-6-methylnicotinate is an off-white solid at room temperature. Its key

physical property, the melting point, is summarized in the table below. This property is crucial

for its identification, purity assessment, and handling in a laboratory setting.

Property Value Source

Melting Point 53 - 57 °C

Molecular Formula C₉H₉Cl₂NO₂

Molecular Weight 234.08 g/mol

Appearance Off-white solid

CAS Number 86129-63-7
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Experimental Protocol: Melting Point Determination
The melting point of Ethyl 2,4-dichloro-6-methylnicotinate is determined using the capillary

method with a calibrated melting point apparatus. This technique provides a melting range,

which is indicative of the compound's purity. A narrow range, typically 0.5-1.0°C, suggests a

high degree of purity.

Apparatus and Materials:

Melting point apparatus

Capillary tubes (sealed at one end)

Sample of Ethyl 2,4-dichloro-6-methylnicotinate (finely powdered and dry)

Mortar and pestle (if sample is not a fine powder)

Spatula

Watch glass

Procedure:

Sample Preparation: Ensure the Ethyl 2,4-dichloro-6-methylnicotinate sample is

completely dry and in the form of a fine powder.[1][2] If necessary, gently grind the crystalline

solid using a mortar and pestle.[1]

Loading the Capillary Tube:

Place a small amount of the powdered sample onto a clean, dry watch glass.

Press the open end of a capillary tube into the powder until a small amount of the sample

enters the tube.

Invert the capillary tube and tap it gently on a hard surface to pack the sample into the

sealed end.[3][4] The packed sample height should be between 2-4 mm.[5]

Melting Point Measurement:
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Place the loaded capillary tube into the heating block of the melting point apparatus.[2]

Set the apparatus to heat rapidly to a temperature approximately 10-20°C below the

expected melting point of 53°C.[4][6]

Once the temperature is near the expected melting point, reduce the heating rate to about

1-2°C per minute.[6] This slow heating rate is crucial for an accurate determination.

Observe the sample through the magnifying lens.

Record the temperature at which the first droplet of liquid appears (the beginning of the

melting range).

Continue to observe and record the temperature at which the entire sample has

completely melted into a clear liquid (the end of the melting range).[7]

Post-Measurement:

Turn off the apparatus and allow it to cool.

Carefully remove and dispose of the capillary tube in a designated glass waste container.

Synthetic Workflow
The synthesis of Ethyl 2,4-dichloro-6-methylnicotinate can be achieved through a multi-step

process. A generalized workflow for its synthesis is depicted below. This process often involves

the chlorination of a nicotinic acid derivative followed by esterification.
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Caption: A generalized workflow for the synthesis of Ethyl 2,4-dichloro-6-methylnicotinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.westlab.com/blog/measuring-melting-point
https://teaching.ch.ntu.edu.tw/gclab/eng/wp-content/uploads/5_M20_Melting-pointRecrystallization.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.aquaterra.hu/upload/document/catalog_data/22183/smp40_v1_1_melting_point_apparatus_manual.pdf
https://pharmabeginers.com/melting-point-apparatus-sop/
https://www.researchsop.com/2021/01/SOP-FOR-MELTING-POINT-APPRATUS-STANDARD-OPERATING-PROCEDURE-FOR-CLEANING-OPERATION--CALIBRATION-OF-MELTING-POINT-APPRATUS.html
https://www.researchsop.com/2021/01/SOP-FOR-MELTING-POINT-APPRATUS-STANDARD-OPERATING-PROCEDURE-FOR-CLEANING-OPERATION--CALIBRATION-OF-MELTING-POINT-APPRATUS.html
https://www.researchsop.com/2021/01/SOP-FOR-MELTING-POINT-APPRATUS-STANDARD-OPERATING-PROCEDURE-FOR-CLEANING-OPERATION--CALIBRATION-OF-MELTING-POINT-APPRATUS.html
https://www.benchchem.com/product/b1297710#ethyl-2-4-dichloro-6-methylnicotinate-melting-point
https://www.benchchem.com/product/b1297710#ethyl-2-4-dichloro-6-methylnicotinate-melting-point
https://www.benchchem.com/product/b1297710#ethyl-2-4-dichloro-6-methylnicotinate-melting-point
https://www.benchchem.com/product/b1297710#ethyl-2-4-dichloro-6-methylnicotinate-melting-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1297710?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

